Cas no 315209-18-8 (Emodin bianthrone; (9R*,9'S*)-form, 1-Chloro, 5,5'-di-Me ether)

Emodin bianthrone; (9R*,9'S*)-form, 1-Chloro, 5,5'-di-Me ether structure
315209-18-8 structure
Product Name:Emodin bianthrone; (9R*,9'S*)-form, 1-Chloro, 5,5'-di-Me ether
CAS No:315209-18-8
MF:C32H25ClO8
MW:572.989108800888
CID:6752379
Update Time:2024-03-03

Emodin bianthrone; (9R*,9'S*)-form, 1-Chloro, 5,5'-di-Me ether Chemical and Physical Properties

Names and Identifiers

    • Neobulgarone D
    • Neobulgarone C
    • Neobulgarone C/D
    • Emodin bianthrone; (9R*,9'S*)-form, 1-Chloro, 5,5'-di-Me ether
    • Inchi: 1S/C32H25ClO8/c1-12-5-15-23(17-9-14(34)10-18(35)24(17)31(38)25(15)21(7-12)40-3)27-16-6-13(2)8-22(41-4)26(16)32(39)28-19(36)11-20(37)30(33)29(27)28/h5-11,23,27,34-37H,1-4H3
    • InChI Key: XTZHVTOVVQVQKP-UHFFFAOYSA-N
    • SMILES: COC1C2=C(C(C3C(C2=O)=C(O)C=C(O)C=3)C2C3C(=C(C=C(C=3Cl)O)O)C(=O)C3C2=CC(=CC=3OC)C)C=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • XLogP3: 2.808
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